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Introduction
Auxora, containing the active compound zegocractin (formerly CM4620), is a potent and

selective small molecule inhibitor of calcium release-activated calcium (CRAC) channels.[1]

CRAC channels are crucial mediators of store-operated calcium entry (SOCE), a process vital

for various cellular functions, including immune responses and pancreatic acinar cell signaling.

[2][3] Preclinical and clinical data suggest that inhibiting CRAC channels could offer therapeutic

benefits through a dual mechanism involving both anti-inflammatory and tissue-protective

effects.[1]

Excessive calcium entry into cells is a key trigger in the pathophysiology of several acute and

chronic inflammatory diseases.[1][2][3] In conditions like acute pancreatitis, this leads to

premature activation of digestive enzymes, cellular necrosis, and a systemic inflammatory

response.[3][4] Auxora's mechanism of selectively blocking the Orai1 component of the CRAC

channel aims to mitigate this pathology.[2][5] This document provides a comprehensive

overview of the preclinical studies of Auxora, presenting quantitative data, experimental

protocols, and key signaling pathways.

Core Mechanism of Action: CRAC Channel
Inhibition
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The primary molecular target of Auxora is the Orai1 protein, a key component of the CRAC

channel. In various cell types, including pancreatic acinar cells and immune cells, the depletion

of calcium from the endoplasmic reticulum (ER) is sensed by the STIM1 protein, which then

activates Orai1 channels in the plasma membrane, leading to an influx of extracellular calcium

(SOCE).[2][5][6] This sustained increase in intracellular calcium can trigger downstream

inflammatory pathways, such as the activation of NFAT and NF-κB, and in the case of

pancreatitis, lead to acinar cell death and premature trypsin activation.[2][5] Auxora selectively

inhibits Orai1, thereby blocking this pathological calcium influx.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6582954/
https://www.researchgate.net/publication/332852669_The_Orai_Ca_channel_inhibitor_CM4620_targets_both_parenchymal_and_immune_cells_to_reduce_inflammation_in_experimental_acute_pancreatitis
https://pubmed.ncbi.nlm.nih.gov/31050811/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6582954/
https://www.researchgate.net/publication/332852669_The_Orai_Ca_channel_inhibitor_CM4620_targets_both_parenchymal_and_immune_cells_to_reduce_inflammation_in_experimental_acute_pancreatitis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6582954/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Environment

Endoplasmic Reticulum (ER)
Ca2+ Store Depletion

STIM1
(Ca2+ Sensor)

senses

Orai1
(CRAC Channel)

activates

Ca2+
Influx (SOCE)

mediates

Plasma Membrane

Pathological Downstream Effects
(e.g., NFAT/NF-κB activation,
Trypsin activation, Cell Death)

triggers

Auxora (CM4620)

inhibits

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Cerulein-Induced AP Model

Select Mice

Administer CM4620 (20 mg/kg)
or Vehicle (IP)

Induce Pancreatitis
(7 hourly Cerulein injections, 50 µg/kg IP)

30 min prior to
1st & 4th injection

Collect Blood and Pancreatic Tissue
(1 hr after last injection)

Analyze Endpoints:
- Serum Amylase/Lipase

- Pancreatic Trypsin Activity
- Histology
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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